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Compound of Interest

N-(2-Carbamoyl-ethyl)-Val-Leu-
Compound Name:
anilide

Cat. No.: B1639444

Essential Safety and Handling Guide for N-(2-
Carbamoyl-ethyl)-Val-Leu-anilide

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling N-(2-Carbamoyl-ethyl)-Val-Leu-
anilide. The following procedures are based on established safety protocols for peptides and
anilide-containing compounds. It is imperative to consult your institution's specific Safety Data
Sheets (SDS) and waste disposal protocols, as regulations may vary.

Compound Information:

IUPAC Name: (2S)-2-({(2S)-2-[(3-amino-3-oxopropyl)amino]-3-methylbutanoyl}amino)-4-
methyl-N-phenylpentanamide

CAS Number: 282725-67-1

Molecular Formula: C20H32N403

Molecular Weight: 376.5 g/mol [1]

While a specific Safety Data Sheet (SDS) for N-(2-Carbamoyl-ethyl)-Val-Leu-anilide is not
readily available, its structure as a peptide anilide suggests that it should be handled with
caution, following protocols for similar chemical entities.
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. Hazard Assessment and Personal Protective
Equipment (PPE)

The primary hazards associated with peptide anilides include potential toxicity if ingested,
inhaled, or absorbed through the skin. Anilide derivatives, in particular, can be toxic. Therefore,
appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type Specification Rationale

] Safety goggles with side To protect against splashes
Eye and Face Protection ) ) ) )
shields or a face shield. and airborne patrticles.

To prevent skin contact.

) ) Gloves should be inspected
_ Chemical-resistant gloves
Hand Protection o before use and changed
(e.g., nitrile). ) ) ) )
immediately if contaminated.[2]

[3]

] A flame-resistant laboratory To protect skin and clothing
Body Protection )
coat. from spills.[2][4]

] Recommended when handling
A NIOSH-approved respirator ]

) ) ) ] the powder outside of a
Respiratory Protection with an organic vapor o _
] certified chemical fume hood to
cartridge. ) )

prevent inhalation.[2][4]

Il. Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is crucial to minimize exposure and ensure

experimental integrity.
e Preparation:

o Ensure all necessary PPE is worn correctly before entering the designated handling area.
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o Work should be conducted in a well-ventilated laboratory, preferably within a certified
chemical fume hood.[5]

o Have spill cleanup materials readily available.

e Handling the Solid Compound:

o If the compound is in a lyophilized (powder) form, handle it carefully to avoid creating dust.

[4]
o Use appropriate tools (e.g., spatulas) for transferring the solid.
o Weigh the compound in a fume hood or a ventilated balance enclosure.

e Solution Preparation:
o When dissolving the compound, add the solvent slowly to the solid to prevent splashing.
o If sonication is required to aid dissolution, ensure the container is properly sealed.

e Post-Handling:

[¢]

Thoroughly clean all equipment and the work area after use.

[e]

Decontaminate surfaces with an appropriate cleaning agent.

[e]

Remove and dispose of PPE as hazardous waste.

o

Wash hands thoroughly after completing the work.

lll. Disposal Plan

Proper disposal of N-(2-Carbamoyl-ethyl)-Val-Leu-anilide and any contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

Table 2: Waste Disposal Protocol
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Collection and .
Waste Type . Disposal Method
Segregation

Collect in a clearly labeled, ) o )
_ Incineration in a chemical
sealed, and compatible o ) )
_ . incinerator equipped with an
Solid Waste hazardous waste container. Do )
o afterburner and scrubber is the
not mix with other waste
recommended method.[4][6]
streams.[2]

. Incineration is the preferred
Collect in a labeled, sealed, o
. method.[6] Advanced oxidation
o and compatible hazardous
Liquid Waste ) processes may also be
waste container. Do not pour )
] considered for wastewater
down the drain.[5]
treatment.[7]

Any materials that have come

into contact with the chemical

(e.g., gloves, absorbent pads, Dispose of in the designated
Contaminated Materials weighing papers) must be solid hazardous waste

considered contaminated and container for incineration.[2]

disposed of as hazardous

waste.[2]

Important Note: Always consult and follow your institution's Environmental Health and Safety
(EHS) guidelines for hazardous waste disposal.[5]

IV. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling N-(2-Carbamoyl-ethyl)-
Val-Leu-anilide in a laboratory setting.
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Caption: Workflow for handling N-(2-Carbamoyl-ethyl)-Val-Leu-anilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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